Cas no 100555-73-5 ((1-Methylcyclopentyl)methanamine)

• Product Name: (1-Methylcyclopentyl)methanamine
• CAS No: 100555-73-5
• MF: C₇H₁₅N
• MW: 113.200701951981
• CID: 1088348
• PubChem ID: 2313103
• Update Time: 2025-10-31

(1-Methylcyclopentyl)methanamine Chemical and Physical Properties

Names and Identifiers

• (1-Methylcyclopentyl)methanamine
• 1-(1-METHYLCYCLOPENTYL)METHANAMINE
• HMS1410D19
• 100555-73-5
• Enamine_005717
• MFCD02690451
• SB74316
• IDI1_007952
• DB-353217
• EN300-73401
• SCHEMBL3249011
• GCMLGSALHMDQFS-UHFFFAOYSA-N
• (1-methyl-cyclopentylmethyl)-amine
• Z56757289
• F8881-5936
• AKOS008965722
• BS-40357

• MDL： MFCD02690451
• Inchi： 1S/C7H15N/c1-7(6-8)4-2-3-5-7/h2-6,8H2,1H3
• InChI Key： GCMLGSALHMDQFS-UHFFFAOYSA-N
• SMILES： NCC1(C)CCCC1

Computed Properties

• Exact Mass: 113.12055
• Monoisotopic Mass: 113.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 72.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.02

(1-Methylcyclopentyl)methanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on (1-Methylcyclopentyl)methanamine

Chemical Profile of (1-Methylcyclopentyl)methanamine (CAS No. 100555-73-5)

(1-Methylcyclopentyl)methanamine, identified by its CAS number 100555-73-5, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, characterized by a cyclopentyl ring substituted with a methyl group and an amine functional group, has garnered attention due to its versatile applications in synthetic chemistry and potential roles in drug development.

The structure of (1-Methylcyclopentyl)methanamine consists of a saturated cyclic hydrocarbon backbone with an amine substituent at the carbon adjacent to the methyl group. This configuration imparts unique chemical properties that make it a valuable intermediate in the synthesis of more complex molecules. The presence of both a methyl group and an amine moiety allows for diverse functionalization, enabling chemists to tailor its reactivity for specific applications.

In recent years, the study of heterocyclic compounds has seen considerable growth, and (1-Methylcyclopentyl)methanamine is no exception. Researchers have been exploring its potential as a building block in the synthesis of bioactive molecules. Its cyclopentyl ring can serve as a scaffold for constructing more intricate structures, while the amine group provides a site for further chemical modifications. These characteristics make it particularly useful in the development of novel pharmaceuticals and agrochemicals.

One of the most promising areas of research involving (1-Methylcyclopentyl)methanamine is its application in medicinal chemistry. The compound has been investigated for its role in the synthesis of potential therapeutic agents. For instance, derivatives of this molecule have shown promise as intermediates in the production of drugs targeting neurological disorders. The cyclopentyl moiety, known for its stability and ability to mimic natural biomolecules, enhances the pharmacological profile of resulting compounds.

The amine group in (1-Methylcyclopentyl)methanamine also plays a crucial role in drug design. Amines are common pharmacophores found in many active pharmaceutical ingredients (APIs), and their incorporation into molecular structures can enhance binding affinity and bioavailability. Researchers have leveraged this property to develop new analogs with improved therapeutic efficacy. Additionally, the compound's ability to undergo various chemical transformations, such as acylation, alkylation, and condensation reactions, makes it a versatile tool for synthetic chemists.

Advances in computational chemistry have further facilitated the exploration of (1-Methylcyclopentyl)methanamine's potential applications. Molecular modeling studies have helped predict its interactions with biological targets, providing insights into its pharmacological properties. These simulations have been instrumental in guiding experimental design and optimizing synthetic routes. By integrating experimental data with computational predictions, scientists can accelerate the discovery process and identify promising candidates for further development.

The synthesis of complex molecules often requires multiple steps, and (1-Methylcyclopentyl)methanamine serves as a critical intermediate in several pathways. Its structural features allow for efficient functionalization at multiple sites, enabling the construction of diverse molecular architectures. This flexibility has made it a preferred choice for researchers aiming to develop novel compounds with tailored properties.

In conclusion, (1-Methylcyclopentyl)methanamine (CAS No. 100555-73-5) is a multifaceted compound with significant implications in synthetic chemistry and pharmaceutical research. Its unique structural features and reactivity make it a valuable tool for developing new bioactive molecules. As research continues to uncover its potential applications, this compound is poised to play an increasingly important role in the advancement of medicinal chemistry.